Cas no 15385-67-8 (6H-Purine-6-thione,2-amino-1,9-dihydro-8-phenyl-)
15385-67-8 structure
Product Name:6H-Purine-6-thione,2-amino-1,9-dihydro-8-phenyl-
CAS No:15385-67-8
MF:C11H9N5S
MW:243.287659406662
CID:232287
PubChem ID:3991171
Update Time:2025-04-19
6H-Purine-6-thione,2-amino-1,9-dihydro-8-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Purine-6-thione,2-amino-1,9-dihydro-8-phenyl-
- 2-amino-8-phenyl-3,7-dihydropurine-6-thione
- 2-amino-8-phenyl-1,7(9)-dihydro-purine-6-thione
- 2-amino-8-phenyl-3,7-dihydro-6H-purine-6-thione
- 6-Mercapto-2-amino-8-phenyl-purin
- AC1N238E
- NSC255972
- DTXSID40398418
- 15385-67-8
- NSC-255972
-
- Inchi: 1S/C11H9N5S/c12-11-15-9-7(10(17)16-11)13-8(14-9)6-4-2-1-3-5-6/h1-5H,(H4,12,13,14,15,16,17)
- InChI Key: VZCKQGRLSTVLJN-UHFFFAOYSA-N
- SMILES: S=C1C2=C(NC(N)=N1)N=C(C1C=CC=CC=1)N2
Computed Properties
- Exact Mass: 243.05807
- Monoisotopic Mass: 243.05786648g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 111Ų
Experimental Properties
- PSA: 75.13
- LogP: 2.84590
6H-Purine-6-thione,2-amino-1,9-dihydro-8-phenyl- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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